Cas no 946314-57-4 (ethyl N-(4-{(3-chloro-4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: ethyl N-(4-{(3-chloro-4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946314-57-4
• MF: C₁₅H₁₆ClN₃O₄S
• MW: 369.823241233826
• CID: 6305024
• PubChem ID: 16883952
• Update Time: 2025-05-22

ethyl N-(4-{(3-chloro-4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(4-{(3-chloro-4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• AKOS024488604
• 946314-57-4
• F5011-0229
• ethyl N-(4-{[(3-chloro-4-methoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• ethyl N-[4-[2-(3-chloro-4-methoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• ethyl (4-(2-((3-chloro-4-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate

• Inchi： 1S/C15H16ClN3O4S/c1-3-23-15(21)19-14-18-10(8-24-14)7-13(20)17-9-4-5-12(22-2)11(16)6-9/h4-6,8H,3,7H2,1-2H3,(H,17,20)(H,18,19,21)
• InChI Key： RGYPMXKVRVCGKI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CC1=CSC(NC(=O)OCC)=N1)=O)OC

Computed Properties

• Exact Mass: 369.0550049g/mol
• Monoisotopic Mass: 369.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 118Ų

Additional information on ethyl N-(4-{(3-chloro-4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Research Brief on Ethyl N-(4-{(3-chloro-4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS: 946314-57-4)

Ethyl N-(4-{(3-chloro-4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS: 946314-57-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, mechanism of action, and pharmacological effects, particularly in the context of targeted therapies for various diseases.

The compound features a thiazole core, which is a common motif in many biologically active molecules. The presence of the 3-chloro-4-methoxyphenyl group and the carbamate moiety suggests potential interactions with biological targets such as enzymes or receptors. Researchers have hypothesized that this compound could serve as a modulator of specific signaling pathways, making it a candidate for drug development in oncology, inflammation, and infectious diseases.

Recent studies have employed computational modeling and in vitro assays to elucidate the binding affinity and selectivity of ethyl N-(4-{(3-chloro-4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate. Molecular docking simulations indicate that the compound may interact with key residues in the active sites of certain kinases, suggesting its potential as a kinase inhibitor. These findings are supported by biochemical assays demonstrating inhibitory activity against a panel of kinases involved in cell proliferation and survival.

In addition to its kinase inhibitory properties, preliminary in vivo studies have explored the compound's pharmacokinetics and toxicity profiles. Results indicate moderate bioavailability and a favorable safety profile in animal models, which is encouraging for further preclinical development. However, challenges such as metabolic stability and tissue distribution remain to be addressed in future research.

The synthesis of ethyl N-(4-{(3-chloro-4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate has also been optimized in recent years, with efforts focused on improving yield and scalability. Green chemistry approaches have been explored to reduce the environmental impact of the synthesis process, aligning with the growing emphasis on sustainable drug development.

In conclusion, ethyl N-(4-{(3-chloro-4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate represents a promising scaffold for the development of novel therapeutics. Its unique structural features and biological activity warrant further investigation to fully exploit its therapeutic potential. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in disease-specific models.